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Compound of Interest

5-Methyl-1,3-thiazole-4-carbonyl!
Compound Name:

chloride
CAS No.: 120237-77-6
Cat. No.: B570888

Get Quote

Executive Summary

The 5-methylthiazole scaffold represents a privileged structure in medicinal chemistry, serving
as a critical pharmacophore in antiretrovirals (e.g., Ritonavir), neuroprotectives, and novel anti-
inflammatory agents. Its structural utility lies in the unique electronic properties of the sulfur-
nitrogen heterocycle, where the C5-methyl group acts as both a metabolic handle and a steric
modulator.

This guide provides a rigorous structural analysis framework for this scaffold. Moving beyond
basic characterization, we detail the spectroscopic signatures required to distinguish
regioisomers (4-methyl vs. 5-methyl), validate synthetic integrity, and map the structure-activity
relationships (SAR) that drive potency.

Synthetic Assembly & Regiochemical Control
The Hantzsch Conundrum
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The primary route to 5-methylthiazole derivatives is the Hantzsch Thiazole Synthesis. However,
a common pitfall in experimental design is the regiochemical ambiguity between 4-methyl and
5-methyl isomers, which depends entirely on the

-halo carbonyl precursor.

» 4-Methyl Isomers: Derived from

-halo ketones (e.g., chloroacetone).

e 5-Methyl Isomers: Derived from

-halo aldehydes (e.g., 2-bromopropanal) or specific

-halo esters.

Expert Insight: When synthesizing 2-amino-5-methylthiazole, the quality of 2-bromopropanal is
critical. This reagent polymerizes easily. Fresh distillation or generation in situ is required to
prevent the formation of acyclic thio-impurities that mimic the thiazole signal in HPLC but lack
biological activity.

Workflow: Optimized Synthesis of 2-Amino-5-
Methylthiazole

The following workflow outlines the critical control points to ensure structural purity.

Product:
2-Amino-5-Methylthiazole

Dehydration
(-H20)

Precursor:
2-Bromopropanal

Cyclization
(Reflux in EtOH)

Intermediate:
Hydroxy-thiazoline

Nucleophile Incomplete

Impurity:
Acyclic Thio-aminal

Reagent:
Thiourea

Click to download full resolution via product page

Figure 1: Reaction pathway highlighting the critical dehydration step necessary to establish
aromaticity.
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Spectroscopic Characterization (The Core)
A. NMR Spectroscopy: The "Methyl Walk"

Distinguishing the 5-methyl isomer from the 4-methyl isomer is impossible by Mass
Spectrometry alone. 2D-NMR is the gold standard validation method.

The Diagnostic Logic:
e 1H NMR: The C5-methyl group typically appears as a doublet (

Hz) due to long-range coupling with the C4-proton. If the C4 position is substituted, it
appears as a sharp singlet.

e 13C NMR: The C5 carbon is significantly shielded compared to C2 or C4.

 HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive test. The methyl
protons must show correlations to two aromatic carbons (C5 and C4).

Chemical Shift Diagnostic
Position Atom ( Multiplicity Correlation
) (HMBC)
Correlations to
C5-CHS3 1H 2.28 - 2.35 ppm Singlet/Doublet C5 (125 ppm) &
C4 (138 ppm)
C5-CH3 13C 11.5-12.5 ppm - -
) Correlation to
C4-H 1H 6.90 - 7.10 ppm Singlet (Broad)
C5-CH3 and C2
168.0 - 172.0 (Deshielded by N
C2 13C -
ppm and S)
) Disappears with
NH2 1H 6.80 - 7.20 ppm Broad Singlet

D20 shake
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Protocol Note: Use DMSO-d6 rather than CDCI3 for 2-amino derivatives. The intermolecular H-
bonding in CDCI3 causes significant broadening of the amine and C4-H signals, obscuring the

fine coupling required for structural proof.

B. Mass Spectrometry: Fragmentation Forensics

Thiazole rings undergo a characteristic "shatter" pattern under Electron Impact (EI) or high-

energy CID (Collision Induced Dissociation).

Key Fragmentation Pathway:

Molecular lon (

)

Loss of Methyl Radical:

(Minor)

bonds.

Diagnostic lon: Formation of the thiirene cation or loss of HCN (

Parent lon (M+)
[2-Amino-5-Methylthiazole]

Pathway A

Pathway B

Loss of HCN
(Cleavage of C2-N3)

Loss of Methyl Radical
(-CH3)

Fragment m/z 87

[C3H5S]+

Base Peak m/z 99

(Resonance Stabilized)
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Ring Cleavage (RDA-type): The thiazole ring typically fractures across the C-S and C-N
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Figure 2: Primary fragmentation pathways. The stability of the thiazole cation often preserves
the ring until high collision energies are applied.

Structural Biology & SAR Implications
X-Ray Crystallography & Conformational Analysis

In the solid state, 5-methylthiazole derivatives often exhibit

-stacking interactions. However, the critical structural feature for drug design is the S...O
interaction.

e Chalcogen Bonding: The sulfur atom in the thiazole ring is polarizable and often engages in
non-covalent interactions with carbonyl oxygens of the peptide backbone (or within the
inhibitor itself).

e Bond Angles:
o C-S-C Angle:
(Highly strained, characteristic of 5-membered aromatic heterocycles).

o Planarity: The 5-methyl group lies in the plane of the ring. Deviation from planarity

usually indicates steric clash with C4-substituents, significantly reducing biological
potency.

Case Study: The Ritonavir Connection

While Ritonavir utilizes a thiazol-5-ylmethyl carbamate, the structural logic remains relevant.
The 5-position is the "metabolic soft spot.”

o CYP450 Interaction: The thiazole nitrogen coordinates with the heme iron of CYP3A4.

e 5-Methyl Role: In 5-methylthiazole derivatives, the methyl group sterically hinders this
coordination less than bulky groups, but provides a handle for CYP-mediated hydroxylation (

), often the first step in clearance.
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Experimental Protocol: Isolation & Purity Check

Objective: Isolate analytical-grade 2-amino-5-methylthiazole for SAR library generation.

o Reaction: Dissolve thiourea (1.0 eq) in absolute ethanol. Add 2-bromopropanal (1.1 eq)
dropwise at

Reflux: Heat to

for 4 hours. Monitor by TLC (50% EtOAc/Hexane).

Workup (Critical):
o Concentrate ethanol to 20% volume.
o Neutralize with saturated

to pH 8. Do not over-basify (pH > 10 leads to ring opening).

o Extract with DCM (

Purification: Recrystallize from Ethanol/Water (9:1). Amorphous powders suggest polymeric
impurities; valid product should form pale yellow needles.

Validation: Run 1H-NMR. Integrate the C5-Methyl signal (2.3 ppm) against the aromatic C4-
H (6.9 ppm). Ratio must be exactly 3:1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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